Cas no 109273-63-4 (2-Propynoic acid, 2-butynyl ester)

• Product Name: 2-Propynoic acid, 2-butynyl ester
• CAS No: 109273-63-4
• MF: C₇H₆O₂
• MW: 122.121342182159
• CID: 1188499
• PubChem ID: 13703874
• Update Time: 2025-04-20

2-Propynoic acid, 2-butynyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 2-butynyl ester
• But-2-yn-1-yl prop-2-ynoate
• InChI=1/C7H6O2/c1-3-5-6-9-7(8)4-2/h2H,6H2,1H
• DTXSID10547153
• 109273-63-4

• Inchi： 1S/C7H6O2/c1-3-5-6-9-7(8)4-2/h2H,6H2,1H3
• InChI Key： WOKKCJBCWDOUCU-UHFFFAOYSA-N
• SMILES： O(C(C#C)=O)CC#CC

Computed Properties

• Exact Mass: 122.03678
• Monoisotopic Mass: 122.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3